2,2-Difluorocyclopentan-1-amine hydrochloride
Overview
Description
2,2-Difluorocyclopentan-1-amine hydrochloride is a chemical compound with the molecular formula C5H10ClF2N . It is a solid substance and is typically stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 2,2-Difluorocyclopentan-1-amine hydrochloride is 1S/C5H9F2N.ClH/c6-5(7)3-1-2-4(5)8;/h4H,1-3,8H2;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
2,2-Difluorocyclopentan-1-amine hydrochloride is a solid substance . It has a molecular weight of 157.59 . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Anti-Influenza Virus Activity
- Application : A study by Oka et al. (2001) describes the synthesis of tricyclic compounds with a unique amine moiety, including derivatives of 2,2-Difluorocyclopentan-1-amine, for developing anti-influenza virus agents. One such compound demonstrated potent anti-influenza A virus activity and was well-tolerated in mice, suggesting potential for human applications (Oka et al., 2001).
Synthesis of Building Blocks
- Application : Melnykov et al. (2017) explored the preparation of gem-difluorocyclopentane/hexane-derived carboxylic acids and amines. They mention the synthesis of 2,2-difluoro isomers like 2,2-Difluorocyclopentan-1-amine hydrochloride as necessary for obtaining target compounds (Melnykov et al., 2017).
Macrocyclic Compound Synthesis
- Application : Frydrych et al. (2019) conducted a study on the synthesis of mixed macrocycles derived from 2,6-Diformylpyridine and enantiomers of trans-1,2-Diaminocyclopentane, which could potentially involve 2,2-Difluorocyclopentan-1-amine hydrochloride in the formation of these macrocycles (Frydrych et al., 2019).
Chemical Transformation for Medicinal Chemistry
- Application : Harmata et al. (2021) discussed the conversion of bicyclo[1.1.1]pentan-1-amines, which could include 2,2-Difluorocyclopentan-1-amine hydrochloride, to various polysubstituted bicyclo[3.1.1]heptan-1-amines. These transformations are significant in producing complex, sp3-rich primary amine building blocks for medicinal chemistry (Harmata et al., 2021).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and if swallowed, calling a poison center or doctor if feeling unwell .
Mechanism of Action
Action Environment
The action, efficacy, and stability of 2,2-Difluorocyclopentan-1-amine hydrochloride can be influenced by various environmental factors. It is known that the compound is stored in an inert atmosphere at 2-8°C , suggesting that temperature and atmospheric conditions could play a role in its stability.
properties
IUPAC Name |
2,2-difluorocyclopentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2N.ClH/c6-5(7)3-1-2-4(5)8;/h4H,1-3,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKKPWPHIGLLMRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50856554 |
Source
|
| Record name | 2,2-Difluorocyclopentan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50856554 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
921599-70-4 |
Source
|
| Record name | 2,2-Difluorocyclopentan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50856554 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-difluorocyclopentan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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